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Compound of Interest

Compound Name: Adinazolam Mesylate

Cat. No.: B1664377 Get Quote

This guide provides a comparative analysis of different analytical methods for the quantification

of adinazolam mesylate, with a focus on linearity and range determination. The performance

of High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass

Spectrometry (LC-MS), and UV-Spectrophotometry are compared, supported by experimental

data from various studies. This document is intended for researchers, scientists, and drug

development professionals seeking to establish a robust analytical method for adinazolam
mesylate.

Data Presentation
The following tables summarize the quantitative data for linearity and range determination of

adinazolam and its metabolites, as well as other comparable benzodiazepines, using different

analytical techniques.

Table 1: Linearity and Range Data for Adinazolam and its Metabolite
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Analyte Method
Linearity
Range

Correlation
Coefficient (r) /
Coefficient of
Determination
(R²)

Reference

N-

desmethyladinaz

olam

HPLC
200 - 4000

ng/mL
Not Specified [1]

Adinazolam LC-MSn 5.0 - 500 ng/mL R² > 0.99 [2]

Adinazolam LC-MS/MS 0.1 - 20 ng/mL Not Specified [3]

Table 2: Linearity and Range Data for Alternative Benzodiazepines (for comparison)
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Analyte Method
Linearity
Range

Correlation
Coefficient (r) /
Coefficient of
Determination
(R²)

Reference

Alprazolam

UV-

Spectrophotomet

ry

1 - 12 µg/mL 0.9991 [4]

Alprazolam

UV-

Spectrophotomet

ry

1 - 14 µg/mL 0.9997 [4]

Alprazolam

UV-

Spectrophotomet

ry

1 - 70 µg/mL Not Specified

Midazolam RP-HPLC 2 - 20 µg/mL r² = 0.997

Bromazepam HPLC
0.12 - 0.18

mg/mL
Not Specified

Medazepam HPLC
0.08 - 0.12

mg/mL
Not Specified

Midazolam HPLC
0.12 - 0.18

mg/mL
Not Specified

Diazepam

UV-

Spectrophotomet

ry

1 - 9 µg/mL Not Specified

Experimental Workflow
The following diagram illustrates a typical experimental workflow for determining the linearity

and range of an analytical method for adinazolam mesylate quantification.
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Workflow for Linearity and Range Determination

Preparation

Analysis
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Plot Response vs. Concentration

Perform Linear Regression Analysis

Determine Correlation Coefficient (R²)

Define the Linear Range

Assess Accuracy and Precision
within the determined range

Establish Lower and Upper
Limits of Quantification (LLOQ & ULOQ)

Click to download full resolution via product page

Caption: Experimental workflow for determining linearity and range.
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Experimental Protocols
This section provides detailed methodologies for the key experiments cited in this guide.

1. HPLC Method for N-desmethyladinazolam Quantification

Instrumentation: High-Performance Liquid Chromatography (HPLC) system.

Column: Not specified.

Mobile Phase: Not specified.

Detection: Not specified.

Linearity: The method was demonstrated to be linear for N-desmethyladinazolam over the

concentration range of 200 to 4000 ng/mL.

Limit of Detection (LOD): 100 ng/mL.

Sample Preparation: Urine specimens were used. For the internal standard, 2-OH-

imipramine was chosen. N-desmethyladinazolam recovery was found to be poor when non-

silanized glassware was used. Recovery averaged 86% at a concentration of 1000 ng/mL

when silanized glassware was used.

2. LC-MSn Method for Adinazolam Quantification

Instrumentation: Liquid Chromatography-Mass Spectrometry (LC-MSn).

Linearity: The method showed linear calibration curves from 5.0 ng/mL to 500 ng/mL for

adinazolam.

Data Analysis: To assess linearity, the peak area of the molecular ion ([M+H]+) was used

without normalization using an internal standard. For 20 analytes, R² values greater than

0.99 were observed.

Limit of Detection (LOD): 5 ng/mL for the majority of the analytes.

3. LC-MS/MS Method for Benzodiazepine Quantification (including Adinazolam)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Stock Solution: A stock solution containing 53 benzodiazepines was prepared at a

concentration of 20 ng/mL each in 90:10 mobile phase A to mobile phase B.

Calibration Standards: Eight dilutions of the stock solution were made at final concentrations

of 0.1, 0.25, 0.5, 0.75, 1, 5, 10, and 20 ng/mL.

Linearity: The linearity of the method was evaluated over the range of the calibration

standards.

Limit of Quantification (LoQ): The LoQ was estimated as 3.3 times the Limit of Detection

(LoD). This value was confirmed by ensuring that the relative standard deviation (RSD) and

percent difference fell within ±30%.

4. UV-Spectrophotometric Method for Alprazolam Quantification (Alternative Method)

Instrumentation: Shimadzu UV-1800 spectrophotometer with 10 mm matched quartz cells.

Solvent: 0.1N Hydrochloric Acid.

Method A (Area Under Curve - AUC): Alprazolam was estimated between 255-270 nm. The

method was linear in the concentration range of 1 to 12 µg/mL with a correlation coefficient

of 0.9991.

Method B (First Order Derivative): Alprazolam was estimated at 251 nm. The method was

linear in the concentration range of 1 to 14 µg/mL with a correlation coefficient of 0.9997.

Sample Preparation: 10 mg of standard alprazolam was accurately weighed and transferred

to a 100 ml volumetric flask and dissolved in 0.1N HCl to obtain a stock solution. Working

standards were prepared by further dilution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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